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Compound of Interest

Compound Name: Cefminox

Cat. No.: B1203254 Get Quote

Cefminox: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and biological

activities of Cefminox, a second-generation cephalosporin antibiotic. The information is

tailored for research and drug development applications, with a focus on its molecular

characteristics, mechanisms of action, and relevant experimental protocols.

Core Molecular Data
Cefminox is available in several forms for research purposes, each with distinct molecular

properties. The following table summarizes the key quantitative data for Cefminox and its

common salt forms.

Compound Name Molecular Formula Molecular Weight ( g/mol )

Cefminox C₁₆H₂₁N₇O₇S₃ 519.6[1][2]

Cefminox Sodium C₁₆H₂₀N₇NaO₇S₃ 541.6[3]

Cefminox Sodium Hydrate C₁₆H₂₀N₇NaO₇S₃ • 7H₂O 667.66[4][5]
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Mechanism of Action 1: Inhibition of Bacterial Cell
Wall Synthesis
Cefminox exerts its antibacterial effect by inhibiting the synthesis of the bacterial cell wall. This

mechanism is characteristic of β-lactam antibiotics.

Signaling Pathway and Mechanism
Cefminox targets and inactivates penicillin-binding proteins (PBPs), which are enzymes

located on the inner membrane of the bacterial cell wall.[2] PBPs are crucial for the final stages

of peptidoglycan synthesis, a critical component that provides structural integrity to the bacterial

cell wall. By binding to PBPs, Cefminox disrupts the cross-linking of peptidoglycan chains. This

interference weakens the cell wall, leading to cell lysis and bacterial death.[2][6] Cefminox has

demonstrated stability against β-lactamase enzymes produced by some bacteria, which

enhances its efficacy against certain resistant strains.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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